Cas no 61280-34-0 (4,6(1H,5H)-Pyrimidinedione, 2-(hexahydro-1H-azepin-1-yl)-5-propyl-)

• Product Name: 4,6(1H,5H)-Pyrimidinedione, 2-(hexahydro-1H-azepin-1-yl)-5-propyl-
• CAS No: 61280-34-0
• MF: C₁₃H₂₁N₃O₂
• MW: 251.324743032455
• CID: 486049
• PubChem ID: 71397475
• Update Time: 2025-04-19

4,6(1H,5H)-Pyrimidinedione, 2-(hexahydro-1H-azepin-1-yl)-5-propyl- Chemical and Physical Properties

Names and Identifiers

• 4,6(1H,5H)-Pyrimidinedione, 2-(hexahydro-1H-azepin-1-yl)-5-propyl-
• 2-(azepan-1-yl)-5-propyl-1H-pyrimidine-4,6-dione
• 61280-34-0
• 2-(Azepan-1-yl)-5-propylpyrimidine-4,6(1H,5H)-dione
• DTXSID50818970

• Inchi： 1S/C13H21N3O2/c1-2-7-10-11(17)14-13(15-12(10)18)16-8-5-3-4-6-9-16/h10H,2-9H2,1H3,(H,14,15,17,18)
• InChI Key： XXFZJFJZORMDFP-UHFFFAOYSA-N
• SMILES： O=C1C(C(N=C(N1)N1CCCCCC1)=O)CCC

Computed Properties

• Exact Mass: 251.16353
• Monoisotopic Mass: 251.16337692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 61.8Ų

Experimental Properties

• PSA: 61.77